Cas no 5112-23-2 (1,2-Propanediol,3-(2,4,6-trichlorophenoxy)-)
5112-23-2 structure
Product Name:1,2-Propanediol,3-(2,4,6-trichlorophenoxy)-
CAS No:5112-23-2
MF:C9H9Cl3O3
MW:271.524960279465
CID:371861
PubChem ID:107371
Update Time:2025-04-19
1,2-Propanediol,3-(2,4,6-trichlorophenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Propanediol,3-(2,4,6-trichlorophenoxy)-
- 3-(2,4,6-trichlorophenoxy)propane-1,2-diol
- 3-(2,4,6-Trichlorophenoxy)-1,2-propanediol
- 5112-23-2
- DTXSID80965401
- AKOS021168203
- EINECS 225-840-7
- NCI60_012185
- NS00045391
- 1,2-Propanediol, 3-(2,4,6-trichlorophenoxy)-
- CHEMBL1998961
- NSC636793
- NSC-636793
-
- Inchi: 1S/C9H9Cl3O3/c10-5-1-7(11)9(8(12)2-5)15-4-6(14)3-13/h1-2,6,13-14H,3-4H2
- InChI Key: UEYYGXZIKYKIMT-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=C(C=1OCC(CO)O)Cl)Cl
Computed Properties
- Exact Mass: 269.96187
- Monoisotopic Mass: 269.961727
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.7
- XLogP3: 2.5
Experimental Properties
- Density: 1.528
- Boiling Point: 423°C at 760 mmHg
- Flash Point: 209.6°C
- Refractive Index: 1.589
- PSA: 49.69
1,2-Propanediol,3-(2,4,6-trichlorophenoxy)- Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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